Cas no 1806773-76-1 (Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate)

• Product Name: Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
• CAS No: 1806773-76-1
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4848208
• Update Time: 2025-05-26

Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)7-5-13-4-6(2)8(7)9(11)12/h4-5,9H,3H2,1-2H3
• InChI Key： SYZSZEAVKRNYBB-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CN=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate

Ethyl 4-(Difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1806773-76-1): An Emerging Compound in Medicinal Chemistry

Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1806773-76-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities.

The difluoromethyl group in the structure of Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate is a key functional group that contributes to its chemical stability and biological activity. Fluorinated compounds are of particular interest in drug discovery due to their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. The presence of the difluoromethyl group can enhance the potency and selectivity of the compound, making it a valuable candidate for further research and development.

Recent studies have explored the potential applications of Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate in various therapeutic areas. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in inflammatory diseases. The mechanism of action involves the selective binding to the active site of the enzyme, thereby blocking its catalytic activity and reducing inflammation.

In addition to its anti-inflammatory properties, Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate has shown promise as an antiviral agent. Research conducted by a team at the University of California revealed that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry into host cells and disrupt viral replication processes.

The methyl group in the structure of Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate also plays a crucial role in modulating its biological activity. Methyl groups are known to influence the conformational flexibility and electronic properties of molecules, which can affect their interactions with biological targets. In this case, the methyl group enhances the lipophilicity of the compound, facilitating its cellular uptake and distribution within tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthesis of Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of a difluoromethylation intermediate and subsequent functionalization to introduce the carboxylic acid ester moiety. The robustness and scalability of this synthetic process make it suitable for large-scale production, which is essential for meeting clinical trial demands.

In conclusion, Ethyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate (CAS No. 1806773-76-1) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation in drug discovery and development. Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its use in clinical settings.